Cas no 1126-78-9 (N-Butylaniline)

• Product Name: N-Butylaniline
• CAS No: 1126-78-9
• Molecular Formula: C₁₀H₁₅N
• Molecular Weight: 149.2328
• MDL: MFCD00035798
• CID: 40858
• PubChem ID: 87563712

N-Butylaniline Properties

Names and Identifiers

• N-Butylaniline
• N-Butyl-N-phenylamine
• FT-0656283
• N-Phenyl-n-butylamine
• N-Butylaniline, 97%
• N-Phenylbutylamine
• B0711
• butylphenylamine
• AKOS000120506
• CHEMBL3187651
• Aniline, N-butyl-
• SCHEMBL49577
• W-108640
• UN 2738
• F2190-0409
• D88676
• DTXSID9044370
• 1126-78-9
• UN-2738
• n-Butyl-N-phenylamine #
• PS-4019
• Q27287717
• NSC-7114
• AI3-15307
• MFCD00035798
• n-Butyl aniline
• 4-(Phenylamino)butane
• NSC 7114
• Benzenamine, N-butyl-
• Tox21_302068
• DTXCID7024370
• butylaniline
• EINECS 214-425-6
• N-(But-1-yl)aniline
• n-butyl-aniline
• NSC7114
• Benzamine, N-butyl-
• A802630
• N-Butylaniline [UN2738] [Poison]
• ?N-Phenyl-n-butylamine
• UN2738
• butyl-phenyl-amine
• 4-12-00-00256 (Beilstein Handbook Reference)
• STR04385
• BRN 2206226
• WLN: 4MR
• N-Butylbenzenamine
• BAA12678
• N-(N-BUTYL)ANILINE
• CAS-1126-78-9
• R2ZNJ7L2UM
• NS00002722
• NCGC00255990-01
• UNII-R2ZNJ7L2UM
• n-Butyl-N-phenylamine
• aniline, N-n-butyl-

• MDL： MFCD00035798
• InChIKey： VSHTWPWTCXQLQN-UHFFFAOYSA-N
• Inchi： 1S/C10H15N/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3
• SMILES： CCCCNC1=CC=CC=C1

Computed Properties

• Exact Mass: 149.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 149.120449
• Heavy Atom Count: 11
• Complexity: 84.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 2.97160
• PSA: 12.03000
• Refractive Index: 1.5325-1.5345
• Water Partition Coefficient: Insoluble
• Boiling Point: 240°C(lit.)
• Melting Point: -12 ºC
• Flash Point: 107 ºC
• Color/Form: Colorless or amber liquid with aniline odor.2. density (g/cm3,25 ℃)
• Solubility: Insoluble in water, soluble in ether, easily soluble in alcohol
• Density: 0.93

N-Butylaniline Security Information

• Symbol:
• RTECS：BW9450000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S28A-S37/39-S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：2738
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：II
• Risk Phrases： R20/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

N-Butylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides